Cas no 5310-45-2 (1,3-Benzenedicarbonyl difluoride (9CI))

1,3-Benzenedicarbonyl difluoride (9CI) structure
5310-45-2 structure
Product Name:1,3-Benzenedicarbonyl difluoride (9CI)
CAS No:5310-45-2
MF:C8H4F2O2
MW:170.112969398499
CID:372566
Update Time:2024-01-28

1,3-Benzenedicarbonyl difluoride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonyl difluoride (9CI)
    • 1,3-Benzenedicarbonyldifluoride
    • benzene-1,3-dicarbonyl fluoride
    • 1,3-Benzenedicarbonyl difluoride
    • Inchi: 1S/C8H4F2O2/c9-7(11)5-2-1-3-6(4-5)8(10)12/h1-4H
    • InChI Key: MMIBBBCIWMMQGZ-UHFFFAOYSA-N
    • SMILES: C1(C(F)=O)=CC=CC(C(F)=O)=C1

Computed Properties

  • Exact Mass: 353.0005
  • Monoisotopic Mass: 170.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Density: 1.5
  • Melting Point: 40 °C
  • Boiling Point: 508.1°Cat760mmHg
  • Flash Point: 261.1°C
  • Refractive Index: 1.675
  • PSA: 87.09

1,3-Benzenedicarbonyl difluoride (9CI) Related Literature

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